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Compound of Interest

Compound Name: p-Chloroacetanilide

Cat. No.: B1165894 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling p-Chloroacetanilide, including detailed operational and disposal

plans.

Physicochemical and Toxicological Data
A summary of key quantitative data for p-Chloroacetanilide is presented below for easy

reference.
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Property Value Reference

Molecular Formula C8H8ClNO [1]

Molecular Weight 169.61 g/mol [1]

Appearance
Off-white to light brown

crystalline powder
[2][3]

Melting Point 85 - 88 °C / 185 - 190.4 °F [4]

Vapor Pressure 9.63E-05 mm Hg [5]

Water Solubility Low [6]

LD50 (Intraperitoneal, Rat) 245 mg/kg [1]

Hazards

Causes skin irritation, serious

eye irritation, may cause

respiratory irritation.[1][3]

[1][3][7]

Personal Protective Equipment (PPE)
When handling p-Chloroacetanilide, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.
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PPE Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or chemical safety goggles.[1]

[8]

Protects against dust particles

and splashes that can cause

serious eye irritation.[1]

Hand Protection

Protective gloves (e.g., Nitrile

rubber). Gloves must be

inspected prior to use.[1][4]

Prevents skin contact which

can cause irritation.[1]

Body Protection

Lab coat or other impervious

clothing to prevent skin

exposure.[1][7]

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection

For nuisance exposures or

where dust is generated, use a

P95 (US) or P1 (EU EN 143)

particle respirator.[1][7] For

larger scale or emergency use,

a NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended.[4]

Prevents inhalation of dust

which may cause respiratory

tract irritation.[1][7]

Experimental Protocol: Safe Handling of p-
Chloroacetanilide
Follow these step-by-step instructions for the safe handling of p-Chloroacetanilide in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize dust
inhalation.[2]
Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[8][9]
Before starting, ensure all necessary PPE is donned correctly.
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2. Handling the Chemical:

Avoid the formation and accumulation of dust.[1][8]
Weigh and transfer the solid material carefully to prevent it from becoming airborne.
Keep the container tightly closed when not in use.[4][7]
Avoid contact with skin and eyes.[1]
Do not eat, drink, or smoke in the handling area.[2]

3. In Case of a Spill:

Minor Spills:
Evacuate personnel from the immediate area.
Wear appropriate PPE, including respiratory protection.
Clean up spills immediately.[2]
Use dry clean-up procedures; sweep or vacuum up the material and place it into a suitable,
labeled container for disposal.[2] Avoid generating dust.[2]
After the solid is removed, flush the area with water.[2]
Major Spills:
Evacuate personnel and move upwind of the spill.[2]
Alert the appropriate emergency response team or fire brigade and inform them of the
location and nature of the hazard.[2]
Control personal contact by using the recommended protective equipment.[2]
Prevent the spillage from entering drains, sewers, or water courses.[2]

4. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1][6]
Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention if irritation occurs.
[1][8][9]
Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.[1][7]
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][6] Never give anything by mouth to an unconscious person.[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14711~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:42:51~~2-Chloroacetanilide~~
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/87010MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11214&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11214&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_656969725_p-ChloroAcetanilide-CASNO-539-03-7-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of p-Chloroacetanilide and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.[1]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Always consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[6]

Contaminated Packaging:

Empty containers may retain product residue and should be treated as hazardous waste.

Do not reuse empty containers.

Dispose of contaminated packaging in the same manner as the chemical waste.

Workflow for Safe Handling of p-Chloroacetanilide
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Workflow for Safe Handling of p-Chloroacetanilide

1. Preparation

2. Handling

3. Emergency Response
4. Disposal

Work in a well-ventilated area (fume hood)

Ensure eyewash station and safety shower are accessible

Don appropriate Personal Protective Equipment (PPE)

Avoid dust formation and accumulation

Keep container tightly closed when not in use

Avoid contact with skin and eyes

In Case of a Spill:
- Evacuate
- Wear PPE

- Contain and clean up

If spill occurs

First Aid Measures:
- Eye: Rinse with water

- Skin: Wash with soap and water
- Inhalation: Move to fresh air

- Ingestion: Seek medical attention

If exposure occurs

Dispose of waste through a licensed disposal company

After use

Treat contaminated packaging as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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